![molecular formula C5H4Cl2N2O B1433098 4,5-Dichloro-2-methoxypyrimidine CAS No. 1240601-33-5](/img/structure/B1433098.png)
4,5-Dichloro-2-methoxypyrimidine
Overview
Description
4,5-Dichloro-2-methoxypyrimidine is a chemical compound with the molecular formula C5H4Cl2N2O . It has a molecular weight of 179 and is typically available in powder form .
Molecular Structure Analysis
The InChI code for 4,5-Dichloro-2-methoxypyrimidine is 1S/C5H4Cl2N2O/c1-10-5-8-2-3(6)4(7)9-5/h2H,1H3
. This code provides a specific identifier for the molecular structure of the compound.
Physical And Chemical Properties Analysis
4,5-Dichloro-2-methoxypyrimidine is a powder at room temperature .
Scientific Research Applications
Alzheimer’s Disease Research
4,5-Dichloro-2-methoxypyrimidine: is utilized in the synthesis of heteroarylpiperazine derivatives . These derivatives are being studied for their potential use in the treatment of Alzheimer’s disease, a progressive neurodegenerative disorder. The compound’s role in forming intermediates that interact with neurological targets is a promising avenue for developing new therapeutic agents.
Antimicrobial Agents
The pyrimidine scaffold, to which 4,5-Dichloro-2-methoxypyrimidine belongs, is a key structure in the development of new antimicrobial agents . Its ability to be substituted with various functional groups makes it a versatile precursor in synthesizing compounds with potential antibacterial and antifungal properties.
Cancer Therapeutics
Pyrimidine derivatives, including 4,5-Dichloro-2-methoxypyrimidine , are integral in synthesizing compounds with anticancer activities . The structural diversity of pyrimidine allows for the creation of numerous analogs that can be tested against different types of cancer cells, aiding in the discovery of novel oncology drugs.
Cardiovascular Research
The pyrimidine core is also found in cardiovascular agents . Research into 4,5-Dichloro-2-methoxypyrimidine can lead to the development of new drugs that manage heart diseases by targeting specific receptors or enzymes involved in cardiac function.
Anti-Inflammatory and Analgesic Development
Due to its structural adaptability, 4,5-Dichloro-2-methoxypyrimidine can be used to create compounds with anti-inflammatory and analgesic effects . These compounds can modulate biological pathways responsible for inflammation and pain, offering potential relief for various conditions.
Agricultural Chemicals
In the agricultural sector, 4,5-Dichloro-2-methoxypyrimidine may serve as a precursor in synthesizing herbicides, pesticides, and fungicides . The pyrimidine ring’s reactivity allows for the creation of compounds that can protect crops from pests and diseases, contributing to food security.
Safety and Hazards
properties
IUPAC Name |
4,5-dichloro-2-methoxypyrimidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Cl2N2O/c1-10-5-8-2-3(6)4(7)9-5/h2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUKCAHZEASJRLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C(=N1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Dichloro-2-methoxypyrimidine | |
CAS RN |
1240601-33-5 | |
Record name | 4,5-dichloro-2-methoxypyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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